Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate
Overview
Description
Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate, also known as EBIX, is a synthetic compound with a wide range of applications in scientific research. It is an important tool for the study of the mechanism of action of various biochemical and physiological processes.
Scientific Research Applications
Radical Cyclisation Reactions
Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate is used as a building block in radical cyclisation reactions with azoles, including imidazoles, pyrroles, indoles, and pyrazoles. This process synthesizes tri- and tetra-cyclic heterocycles, contributing to advancements in organic chemistry and potentially beneficial for pharmaceutical applications. The aryl radicals generated in this process undergo intramolecular homolytic aromatic substitution on the azole rings, yielding new 6-membered rings attached to the azoles (Allin et al., 2005).
Synthesis of Isoxazole-fused Heterocycles
Research on the bromination of 3-aryl-5-methyl-isoxazole-4-carboxylate, a precursor to obtain 3-aryl-5-formyl-isoxazole-4-carboxylate, has revealed that the products generated during this study are utilized as substrates for the synthesis of isoxazole-fused heterocycles. These are important in the field of medicinal chemistry and drug design (Roy, Rajaraman, & Batra, 2004).
Biomimetic Synthesis
This compound is a key intermediate in the biomimetic synthesis of α-cyclopiazonic acid. This synthesis involves the reaction of ethyl acetoacetate with chloroacetyl chloride followed by treatment with hydroxylamine hydrochloride. These processes are significant for understanding complex organic synthesis pathways and for the development of new synthetic methods (Moorthie et al., 2007).
Pharmacological Applications
This compound derivatives have been studied for their pharmacological activities. For instance, derivatives like ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate were converted into various bromo-derivatives, which were then used in the synthesis of different pharmacologically active compounds. This research contributes to the development of new drugs and therapeutic agents (Chapman et al., 1971).
Safety and Hazards
The compound is classified under the GHS07 hazard class . The hazard statements associated with it include H319, which indicates that it causes serious eye irritation . The precautionary statements include P305 + P351 + P338, which advise to rinse cautiously with water for several minutes in case of contact with eyes .
Properties
IUPAC Name |
ethyl 5-(4-bromophenyl)-1,2-oxazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrNO3/c1-2-16-12(15)10-7-11(17-14-10)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQQOCKKQAMSPIA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NOC(=C1)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00472243 |
Source
|
| Record name | Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00472243 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
33277-15-5 |
Source
|
| Record name | Ethyl 5-(4-bromophenyl)isoxazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00472243 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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